2-Amino-8,8-difluoro-6,7,8,9-tetrahydrobenzofuro[3,2-D]pyrimidin-4(1H)-one

• CAS No.: 2102408-98-8
• Molecular Formula: C10H9F2N3O2
• Molecular Weight: 241.19 g/mol
• IUPAC Name: 2-amino-8,8-difluoro-3,6,7,9-tetrahydro-[1]benzofuro[3,2-d]pyrimidin-4-one
• InChI: InChI=1S/C10H9F2N3O2/c11-10(12)2-1-5-4(3-10)6-7(17-5)8(16)15-9(13)14-6/h1-3H2,(H3,13,14,15,16)
• InChI Key: HMFZURFSXLDCEY-UHFFFAOYSA-N
• Canonical SMILES: C1CC(CC2=C1OC3=C2N=C(NC3=O)N)(F)F

Description

2-Amino-8,8-difluoro-6,7,8,9-tetrahydrobenzofuro[3,2-D]pyrimidin-4(1H)-one is a bicyclic heterocyclic compound featuring a fused benzofuropyrimidinone scaffold with two fluorine atoms at the 8-position and an amino group at the 2-position. This structure combines a rigid aromatic system with electron-withdrawing fluorine substituents, which may influence its electronic properties, metabolic stability, and binding affinity to biological targets.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-Amino-8,8-difluoro-6,7,8,9-tetrahydrobenzofuro[3,2-D]pyrimidin-4(1H)-one typically involves multi-step organic reactions. One common approach is the cyclization of appropriate precursors under controlled conditions. For instance, starting with a suitably substituted benzofuran and pyrimidine derivative, the compound can be synthesized through a series of nucleophilic substitution and cyclization reactions. Reaction conditions often include the use of strong bases, solvents like dimethyl sulfoxide (DMSO), and elevated temperatures to facilitate the formation of the desired product .

Industrial Production Methods

Industrial production of this compound may involve optimized synthetic routes to ensure high yield and purity. Techniques such as continuous flow chemistry and automated synthesis can be employed to scale up the production process. These methods allow for precise control over reaction parameters, reducing the risk of side reactions and improving overall efficiency.

Chemical Reactions Analysis

Types of Reactions

2-Amino-8,8-difluoro-6,7,8,9-tetrahydrobenzofuro[3,2-D]pyrimidin-4(1H)-one can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized using reagents like hydrogen peroxide or potassium permanganate, leading to the formation of oxidized derivatives.

Reduction: Reduction reactions can be carried out using agents such as sodium borohydride or lithium aluminum hydride to yield reduced forms of the compound.

Common Reagents and Conditions

Common reagents used in these reactions include strong oxidizing agents, reducing agents, and various nucleophiles or electrophiles. Reaction conditions typically involve controlled temperatures, appropriate solvents, and sometimes catalysts to enhance reaction rates and selectivity.

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield hydroxylated or ketone derivatives, while substitution reactions can introduce a wide range of functional groups, leading to structurally diverse compounds.

Scientific Research Applications

2-Amino-8,8-difluoro-6,7,8,9-tetrahydrobenzofuro[3,2-D]pyrimidin-4(1H)-one has several scientific research applications:

Chemistry: The compound is used as a building block in organic synthesis, enabling the creation of more complex molecules for various applications.

Biology: It can be employed in the study of enzyme interactions and as a probe for investigating biological pathways.

Industry: Utilized in the development of advanced materials and as a precursor for specialty chemicals.

Mechanism of Action

The mechanism of action of 2-Amino-8,8-difluoro-6,7,8,9-tetrahydrobenzofuro[3,2-D]pyrimidin-4(1H)-one involves its interaction with specific molecular targets. The compound can bind to enzymes or receptors, modulating their activity and influencing various biochemical pathways. The presence of amino and difluoro groups can enhance binding affinity and selectivity, making it a valuable tool in biochemical research.

Comparison with Similar Compounds

Structural and Functional Comparison with Similar Compounds

The compound belongs to a broader class of fused pyrimidinone derivatives. Below is a detailed comparison with structurally related analogs:

Table 1: Structural and Functional Comparison

Compound Name	Core Structure	Key Substituents	Reported Activities/Findings	Reference ID
2-Amino-8,8-difluoro-6,7,8,9-tetrahydrobenzofuro[3,2-D]pyrimidin-4(1H)-one	Benzofuro[3,2-D]pyrimidinone	8,8-difluoro; 2-amino	Limited direct data; inferred kinase modulation potential based on structural analogs
7-Alcanoyl-5,6,7,8-tetrahydropyrido[4',3':4,5]thieno[2,3-d]pyrimidin-4(1H)-one	Thieno[2,3-d]pyrimidinone	Pyrido moiety; N-acetylated sidechain	High affinity for BET bromodomains (BRD3 BD1/BD2) in leukemia models
2,2-Dimethyl-2,3-dihydrothieno[3,2-d]pyrimidin-4(1H)-one	Dihydrothieno[3,2-d]pyrimidinone	2,2-dimethyl	GSK-3β inhibition (IC50 = 10 nM); anti-Alzheimer’s potential
2,3-Dihydropyrido[2,3-d]pyrimidin-4(1H)-one derivatives	Pyrido[2,3-d]pyrimidinone	Varied 2,3-dihydro substitutions	Antimicrobial and antioxidant activities; mechanism involves cyclization via hydroxylamine
7-Substituted-1H-pyrrolo[3,2-c]pyrimidin-4(3H)-one	Pyrrolo[3,2-c]pyrimidinone	7-position substituents	Synthesized via imidazo/pyrimidinium intermediates; potential for kinase targeting

Key Observations:

Core Heterocycle Influence: The benzofuro[3,2-D]pyrimidinone core in the target compound introduces a fused aromatic system with enhanced rigidity compared to thieno or pyrido analogs. This may improve binding specificity but reduce solubility .

Biological Activity Trends: Kinase Modulation: Thieno and pyrido analogs (e.g., ) show nanomolar inhibition of kinases like GSK-3β or BET bromodomains. The target compound’s benzofuro core may offer distinct selectivity profiles due to steric and electronic differences. Antimicrobial Potential: While dihydropyrido derivatives (e.g., ) exhibit antimicrobial activity, the fluorine atoms in the target compound could enhance bioavailability and bacterial membrane penetration.

Synthetic Accessibility: The synthesis of fused pyrimidinones often involves phosphorus oxychloride-mediated cyclization (e.g., ).